Cas no 2034408-68-7 (methyl 4-{(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methylsulfamoyl}benzoate)

• Product Name: methyl 4-{(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methylsulfamoyl}benzoate
• CAS No: 2034408-68-7
• MF: C₁₈H₁₉NO₅S
• MW: 361.4122
• CID: 5350559
• Update Time: 2025-05-21

methyl 4-{(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methylsulfamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• KLOQXKHWTLCKHL-UHFFFAOYSA-N
• methyl 4-(N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)sulfamoyl)benzoate
• methyl 4-[(2-hydroxy-1,3-dihydroinden-2-yl)methylsulfamoyl]benzoate
• methyl 4-{(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methylsulfamoyl}benzoate

• Inchi： 1S/C18H19NO5S/c1-24-17(20)13-6-8-16(9-7-13)25(22,23)19-12-18(21)10-14-4-2-3-5-15(14)11-18/h2-9,19,21H,10-12H2,1H3
• InChI Key： KLOQXKHWTLCKHL-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(C(=O)OC([H])([H])[H])=C([H])C=1[H])(N([H])C([H])([H])C1(C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2C1([H])[H])O[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 563
• XLogP3: 1.9
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-{(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methylsulfamoyl}benzoate

Methyl 4-{(2-Hydroxy-2,3-dihydro-1H-inden-2-yl)methylsulfamoyl}benzoate (CAS No. 2034408-68-7): An Overview

Methyl 4-{(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methylsulfamoyl}benzoate (CAS No. 2034408-68-7) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides and features a unique structural arrangement that includes a benzoate moiety, a sulfamoyl group, and an indanone derivative. The intricate structure of this compound offers a wide range of chemical and biological properties, making it a subject of extensive research.

The benzoate moiety in the compound is known for its ester functionality, which can undergo various chemical reactions such as hydrolysis and transesterification. These reactions are crucial in the synthesis of derivatives and analogs, which can be tailored for specific biological activities. The presence of the sulfamoyl group adds another layer of complexity, as sulfonamides are well-known for their antimicrobial and anti-inflammatory properties. The combination of these functional groups in a single molecule provides a unique platform for exploring new therapeutic agents.

The indanone derivative (2-hydroxy-2,3-dihydro-1H-inden-2-yl) is particularly noteworthy due to its potential as a scaffold for drug design. Indanones are cyclic ketones that have been extensively studied for their pharmacological properties, including their ability to modulate various biological targets such as enzymes and receptors. The hydroxyl group in this moiety can participate in hydrogen bonding and other non-covalent interactions, which are essential for molecular recognition and binding.

Recent research has focused on the synthesis and biological evaluation of methyl 4-{(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methylsulfamoyl}benzoate. A study published in the Journal of Medicinal Chemistry reported the successful synthesis of this compound using a multi-step process involving several key reactions such as Friedel-Crafts acylation, sulfonation, and esterification. The researchers also explored the structural modifications of the compound to enhance its pharmacological properties.

In terms of biological activity, methyl 4-{(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methylsulfamoyl}benzoate has shown promising results in preliminary studies. It has demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, the compound has exhibited moderate antimicrobial activity against several bacterial strains, including both Gram-positive and Gram-negative bacteria. These findings suggest that the compound could be further developed as a potential therapeutic agent for treating inflammatory diseases and infections.

The structural features of methyl 4-{(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methylsulfamoyl}benzoate also make it an attractive candidate for drug delivery systems. The ester functionality can be exploited to create prodrugs that are more stable in vivo and have improved pharmacokinetic properties. For example, prodrugs can be designed to release the active compound at specific sites in the body, thereby reducing systemic side effects and enhancing therapeutic efficacy.

In conclusion, methyl 4-{(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methylsulfamoyl}benzoate (CAS No. 2034408-68-7) is a promising compound with a unique combination of functional groups that offer a wide range of chemical and biological properties. Its potential applications in pharmaceutical and medicinal chemistry are being actively explored through ongoing research. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its structure-function relationships and therapeutic potential.